Cas no 2171276-61-0 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171276-61-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6097464
• PubChem ID: 165801546
• Update Time: 2025-07-23

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
• EN300-1491726
• 2171276-61-0

• Inchi： 1S/C26H32N2O5/c1-4-9-22(24(30)31)27-23(29)14-15-26(2,3)28-25(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,4,9,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m1/s1
• InChI Key： BJTISGPLAHIVSX-JOCHJYFZSA-N
• SMILES： O(C(NC(C)(C)CCC(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic Acid (CAS No. 2171276-61-0)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2171276-61-0, is a derivative of amino acids and has been studied for its potential applications in drug development and molecular biology research. The unique structure of this molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) group and a pentanamido side chain, makes it a versatile building block for synthesizing more complex peptides and proteins.

The significance of this compound lies in its ability to serve as a protected amino group in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. This property makes (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid an invaluable reagent for researchers working on the synthesis of bioactive peptides and proteins. Additionally, the chiral center at the second carbon atom, indicated by the (2R) configuration, ensures enantiopurity, which is crucial for pharmaceutical applications where stereochemistry can significantly impact biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from modified amino acids. The structural features of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid make it an attractive candidate for such studies. The fluorenylmethoxycarbonyl group not only protects the amino group during synthesis but also enhances the solubility and stability of the resulting peptides. This has led to increased interest in using this compound as a precursor for drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The pentanamido side chain provides a scaffold that can be modified to incorporate additional functional groups, allowing for the creation of highly specific ligands. These ligands can be designed to interact with particular biological targets, such as enzymes or receptors, thereby modulating cellular processes. For instance, researchers have explored using derivatives of this compound to develop inhibitors of proteases involved in cancer progression or to create agonists for neurotransmitter receptors.

The application of computational chemistry and machine learning has further enhanced the understanding of how (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid behaves in biological systems. Advanced modeling techniques have enabled scientists to predict the binding affinity and specificity of this compound towards various targets with remarkable accuracy. This has accelerated the discovery process for new drug candidates and has reduced the time and cost associated with traditional experimental screening methods.

In addition to its pharmaceutical applications, this compound has shown promise in biomaterials research. The ability to incorporate it into polymers and hydrogels has led to the development of novel materials with enhanced biocompatibility and functionality. These materials are being explored for use in tissue engineering, drug delivery systems, and medical implants. The unique chemical properties of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid make it an ideal candidate for creating materials that can interact with biological molecules in a controlled manner.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it possible to produce large quantities of material for research purposes. Techniques such as flow chemistry and continuous manufacturing have further streamlined the production process, reducing waste and improving scalability.

The safety profile of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is another critical consideration in its application. While no compound is entirely without risk, extensive studies have demonstrated that it is well-tolerated under controlled experimental conditions. Researchers adhere to strict safety protocols when handling this substance, ensuring that exposure is minimized and that any potential hazards are mitigated.

The future prospects for this compound are bright, with ongoing research exploring new applications and refining existing ones. As our understanding of biological systems continues to grow, so too will the demand for specialized compounds like (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid. Its versatility and functional richness make it a cornerstone in modern chemical biology and pharmaceutical research.